Cas no 2229266-88-8 (2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid)

• Product Name: 2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid
• CAS No: 2229266-88-8
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5939200
• PubChem ID: 165880649
• Update Time: 2025-06-09

2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid
• EN300-1878137
• 2229266-88-8

• Inchi： 1S/C10H9N3O3/c14-9(10(15)16)8-6-13(12-11-8)7-4-2-1-3-5-7/h1-6,9,14H,(H,15,16)
• InChI Key： GXXUBXCWQDHQTJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid

Comprehensive Overview of 2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid (CAS No. 2229266-88-8)

2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid (CAS No. 2229266-88-8) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule combines a 1,2,3-triazole core with a hydroxyacetic acid moiety, making it a versatile intermediate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the pharmacological relevance of triazole derivatives in drug discovery. The presence of both hydrogen bond donors and acceptors in its structure enhances its ability to interact with biological targets, a feature increasingly explored in fragment-based drug design.

The synthesis of 2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid typically involves click chemistry strategies, leveraging the high efficiency of copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method aligns with the growing demand for green chemistry approaches, as it minimizes byproducts and maximizes atom economy. Recent studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in developing antiviral and anti-inflammatory agents. Notably, the compound's phenyl-triazole segment is analogous to motifs found in FDA-approved drugs, underscoring its translational potential.

From a material science perspective, CAS No. 2229266-88-8 exhibits promising properties for coordination polymers and metal-organic frameworks (MOFs). Its carboxylate group can act as a linker for metal ions, enabling the design of functional materials with applications in catalysis or sensing. This aligns with the surge in interest for sustainable materials, as researchers seek alternatives to conventional petrochemical-derived compounds. The compound's fluorescence properties have also been investigated, with potential uses in bioimaging and molecular probes.

In the context of drug delivery systems, 2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid serves as a building block for prodrugs due to its modifiable functional groups. Its compatibility with PEGylation techniques enhances solubility, addressing a common challenge in hydrophobic drug formulations. Recent patents highlight its role in targeted therapy, particularly for cancer treatment, where precision medicine demands tailored molecular architectures. These advancements resonate with the broader trend toward personalized healthcare solutions.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for research applications. The rise of AI-driven molecular modeling has further accelerated its study, with in silico simulations predicting its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such computational tools are revolutionizing how scientists approach lead compound optimization, reducing reliance on costly trial-and-error methods.

Environmental considerations are also paramount. 2-hydroxy-2-(1-phenyl-1H-1,2,3-triazol-4-yl)acetic acid demonstrates biodegradability under specific conditions, a critical factor given increasing regulatory focus on eco-friendly chemicals. Its low bioaccumulation potential makes it a candidate for green solvents or agricultural adjuvants, aligning with the UN Sustainable Development Goals (SDGs).

In summary, CAS No. 2229266-88-8 represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its structural features and adaptable chemistry position it at the forefront of interdisciplinary research, addressing pressing challenges in healthcare, sustainability, and technology. As scientific inquiry evolves, this molecule is poised to play a pivotal role in shaping future breakthroughs.